Cas no 712274-54-9 (2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)-)
712274-54-9 structure
Product Name:2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)-
CAS No:712274-54-9
MF:C14H16N2O3
MW:260.288443565369
CID:1748248
Update Time:2024-11-27
2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)-
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- Inchi: 1S/C14H16N2O3/c17-14(8-11-15-9-4-1-5-10-15)12-6-2-3-7-13(12)16(18)19/h2-3,6-8,11H,1,4-5,9-10H2/b11-8+
- InChI Key: MEHZKIAJCHNMAJ-DHZHZOJOSA-N
- SMILES: C(C1=CC=CC=C1[N+]([O-])=O)(=O)/C=C/N1CCCCC1
Computed Properties
- Exact Mass: 260.11618
Experimental Properties
- Density: 1.271±0.06 g/cm3(Predicted)
- Melting Point: 136-137 °C(Solv: ethanol (64-17-5))
- Boiling Point: 415.1±45.0 °C(Predicted)
- PSA: 63.45
- pka: 5.26±0.20(Predicted)
2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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